Cas no 3482-57-3 (p-Nitrophenyl b-D-Cellobioside)

p-Nitrophenyl b-D-Cellobioside structure
3482-57-3 structure
Product name:p-Nitrophenyl b-D-Cellobioside
CAS No:3482-57-3
MF:C18H25NO13
MW:463.390006780624
MDL:MFCD00069845
CID:44206
PubChem ID:24897749

p-Nitrophenyl b-D-Cellobioside Chemical and Physical Properties

Names and Identifiers

    • 4-Nitrophenyl beta-D-cellobioside
    • 4-Nitrophenyl β-D-cellobioside
    • p-Nitrophenyl β-D-Ce
    • p-Nitrophenyl β-D-Cellobioside
    • 4-NITROPHENYL-BETA-D-CELLOBIOSIDE
    • 4-NITROPHENYL-β-D-CELLOBIOSIDE
    • Glcβ(1-4)Glc-β-pNP
    • PNPC
    • 4-Nitrophenyl beta-cellobioside
    • 4-Nitrophenyl-beta-D-cellobiopyranoside
    • 4-Nitrophenyl b-D-cellobioside
    • p-Nitrophenyl beta-D-cellobioside
    • para-Nitrophenyl beta-D-cellobioside
    • p-nitrophenyl-beta-D-cellobioside
    • beta-D-Glucopyranoside, 4-nitrophenyl 4-O-beta-D-glucopyranosyl-
    • p-Nitrophenyl cellobioside
    • 4-Nitrophenyl -D-cellobioside
    • p-Nitrophenyl beta-cellobioside
    • 4-Nitrophenyl ss-D-Cellobioside
    • A903640
    • A-D-cellobioside
    • PD063974
    • AKOS040756238
    • Cellobioside, p-nitrophenyl (7CI)
    • WURCS=2.0/2,2,1/[a2122h-1b_1-5_1*O(C^EC^ZC^EC^EC^ZC^E$3)/6NO/9=O][a2122h-1b_1-5]/1-2/a4-b1
    • IAYJZWFYUSNIPN-KFRZSCGFSA-N
    • beta-D-Glucopyranoside, 4-nitrophenyl 4-O-beta-D-glucopyranosyl- (9CI)
    • CHEMBL350466
    • p-Nitrophenyl N-acetyl-beta-D-cellobiopyranoside
    • (2S,3R,4S,5S,6R)-2-{[(2R,3S,4R,5R,6S)-4,5-dihydroxy-2-(hydroxymethyl)-6-(4-nitrophenoxy)oxan-3-yl]oxy}-6-(hydroxymethyl)oxane-3,4,5-triol
    • 4-Nitrophenyl ??-D-Cellobioside
    • (2S,3R,4S,5S,6R)-2-[(2R,3S,4R,5R,6S)-4,5-dihydroxy-2-(hydroxymethyl)-6-(4-nitrophenoxy)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
    • 4-Nitrophenyl beta-D-cellobioside, >=98% (TLC)
    • b-D-Glucopyranoside, 4-nitrophenyl4-O-b-D-glucopyranosyl-
    • Cellobioside, p-nitrophenyl, beta-D- (8CI)
    • CS-0142303
    • (2S,3R,4S,5S,6R)-2-[(2R,3S,4R,5R,6S)-4,5-Dihydroxy-2-(hydroxymethyl)-6-(4-nitrophenoxy)tetrahydropyran-3-yl]oxy-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol
    • AS-61338
    • D97694
    • 3482-57-3
    • 4-Nitrophenyl
    • p-Nitrophenyl ?-D-Cellobioside
    • MFCD00069845
    • 4-Nitrophenyl beta -D-cellobioside
    • HY-137827
    • AKOS015896873
    • 4-Nitrophenyl beta-D-cellobiopyranoside
    • (2S,3R,4S,5S,6R)-2-((2R,3S,4R,5R,6S)-4,5-dihydroxy-2-(hydroxymethyl)-6-(4-nitrophenoxy)tetrahydro-2H-pyran-3-yloxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
    • DA-49744
    • p-Nitrophenyl-beta-D-cellobioside; 4-Nitrophenyl 4-O-beta-D-glucopyranosyl-beta-D-glucopyranoside
    • EN04798
    • p-Nitrophenyl b-D-Cellobioside
    • MDL: MFCD00069845
    • Inchi: 1S/C18H25NO13/c20-5-9-11(22)12(23)14(25)18(30-9)32-16-10(6-21)31-17(15(26)13(16)24)29-8-3-1-7(2-4-8)19(27)28/h1-4,9-18,20-26H,5-6H2/t9-,10-,11-,12+,13-,14-,15-,16-,17-,18+/m1/s1
    • InChI Key: IAYJZWFYUSNIPN-KFRZSCGFSA-N
    • SMILES: O([C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])[C@]1([H])[C@@]([H])(C([H])([H])O[H])O[C@]([H])([C@@]([H])([C@@]1([H])O[H])O[H])OC1C([H])=C([H])C(=C([H])C=1[H])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 463.13300
  • Monoisotopic Mass: 463.133
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 612
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 224
  • XLogP3: -2.6
  • Surface Charge: 0

Experimental Properties

  • Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u767d\u8272\u6216\u7070\u767d\u8272\u7ed3\u6676\u6027\u7c89\u672b","dst":"White or off white crystalline powder"},{"src":"2.\u00a0\u00a0\u00a0\u00a0\u00a0 \u5bc6\u5ea6\uff08g\/mL,25\u2103\uff09","dst":"2. density (g\/ml, 25 \u2103)"}]}
  • Density: 1.7±0.1 g/cm3
  • Melting Point: 245°C(dec.)(lit.)
  • Boiling Point: 795.6±60.0 °C at 760 mmHg
  • Flash Point: 435.0±32.9 °C
  • Refractive Index: 1.67
  • Solubility: methanol: water (2:3): 50 mg/mL, clear, faintly yellow
  • PSA: 224.35000
  • LogP: -2.87910
  • Vapor Pressure: 0.0±2.9 mmHg at 25°C

p-Nitrophenyl b-D-Cellobioside Security Information

p-Nitrophenyl b-D-Cellobioside Customs Data

  • HS CODE:29400090

p-Nitrophenyl b-D-Cellobioside Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
ET070-25mg
p-Nitrophenyl b-D-Cellobioside
3482-57-3 98.0%(LC)
25mg
¥537.0 2022-06-10
SHENG KE LU SI SHENG WU JI SHU
sc-206928-100 mg
4-Nitrophenyl β-D-cellobioside,
3482-57-3 ≥98%
100MG
¥1,008.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-206928A-500mg
4-Nitrophenyl β-D-cellobioside,
3482-57-3 ≥98%
500mg
¥3475.00 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N30900-500mg
4-Nitrophenyl β-D-cellobioside
3482-57-3 98%
500mg
¥3599.0 2022-04-27
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N30900-100mg
4-Nitrophenyl β-D-cellobioside
3482-57-3 98%
100mg
¥899.0 2022-04-27
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N30900-25mg
4-Nitrophenyl β-D-cellobioside
3482-57-3 98%
25mg
¥349.0 2022-04-27
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N30900-1g
4-Nitrophenyl β-D-cellobioside
3482-57-3 98%
1g
¥5799.0 2022-04-27
eNovation Chemicals LLC
D748331-500mg
4-NITROPHENYL-BETA-D-CELLOBIOSIDE
3482-57-3 98.0%
500mg
$575 2024-06-07
abcr
AB331820-1 g
4-Nitrophenyl beta-D-cellobioside, 98%; .
3482-57-3 98%
1 g
€289.50 2023-07-19
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
TN8699-500mg
p-Nitrophenyl b-D-Cellobioside
3482-57-3 ≥98%
500mg
¥4520元 2023-09-15

p-Nitrophenyl b-D-Cellobioside Production Method

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Amadis Chemical Company Limited
(CAS:3482-57-3)p-Nitrophenyl b-D-Cellobioside
A903640
Purity:99%/99%/99%/99%
Quantity:500mg/1g/2g/5g
Price ($):206.0/320.0/583.0/1157.0